![molecular formula C6H7F2N3O B2516193 3-(2,2-Difluoroethoxy)pyrazin-2-amine CAS No. 1697876-30-4](/img/structure/B2516193.png)
3-(2,2-Difluoroethoxy)pyrazin-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of 3-(2,2-Difluoroethoxy)pyrazin-2-amine is represented by the InChI code1S/C6H7F2N3O/c7-4(8)3-12-6-5(9)10-1-2-11-6/h1-2,4H,3H2,(H2,9,10)
. This indicates that the compound contains carbon ©, hydrogen (H), fluorine (F), nitrogen (N), and oxygen (O) atoms. Physical And Chemical Properties Analysis
The physical and chemical properties of 3-(2,2-Difluoroethoxy)pyrazin-2-amine include a molecular weight of 175.14 . It is in powder form .Scientific Research Applications
Genotoxicity and Metabolic Activation
The study by Kalgutkar et al. (2007) focuses on the genotoxicity of a related compound, showcasing its potential in obesity treatment and elucidating the role of metabolic activation in its mutagenicity. This insight into metabolic pathways and genotoxic potential could provide a foundation for further investigations into compounds like 3-(2,2-Difluoroethoxy)pyrazin-2-amine, particularly in understanding its safety profile and metabolic implications in therapeutic applications (Kalgutkar et al., 2007).
Physicochemical and Biological Assays of Complexes
Biedulska et al. (2020) explored the physicochemical properties and DNA binding studies of osmium(III) complexes with pyrazinamide and its analogues. This research illustrates the versatility of pyrazine derivatives in forming complexes with significant biological activities, such as antimicrobial and cytotoxic effects, highlighting their potential in the development of new therapeutic agents (Biedulska et al., 2020).
Synthetic Methodologies for Heterocyclic Compounds
Gieshoff et al. (2016) presented a sustainable approach to synthesizing pyrazolidin-3,5-diones, a class of compounds with significant pharmaceutical relevance. This method utilizes dianilides as precursors in an electrochemical process, showcasing an innovative pathway to heterocyclic compounds that could be applicable to the synthesis of 3-(2,2-Difluoroethoxy)pyrazin-2-amine derivatives, potentially opening new avenues for drug discovery and development (Gieshoff et al., 2016).
Safety and Hazards
The safety information for 3-(2,2-Difluoroethoxy)pyrazin-2-amine indicates that it has a GHS07 pictogram and a warning signal word . The hazard statements include H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
IUPAC Name |
3-(2,2-difluoroethoxy)pyrazin-2-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7F2N3O/c7-4(8)3-12-6-5(9)10-1-2-11-6/h1-2,4H,3H2,(H2,9,10) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HCALTEGTIZHQEZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C(=N1)N)OCC(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7F2N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2,2-Difluoroethoxy)pyrazin-2-amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.